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Cerdulatinib Complete Response Rates in PTCL

PTCL Subtype Complete Response (CR) Rate Source (Study Population & Date)

| Angioimmunoblastic T-cell lymphoma (AITL/TFH) | 41% (9 of 22 patients) [1] 50% (7 of 14 patients)

[2] | Phase 2a (N=61), 2019 Analysis [1] Phase 2a, 2019 Report [2] | | PTCL, All Comers | 27% (11 of 41

patients) [2] ~20% (12 of 65 patients) [3] | Phase 2a, 2019 Report [2] Phase 2a (N=65), 2025 Publication [3]

| | PTCL-NOS (Not Otherwise Specified) | ~18% (2 of 11 patients) [3] | Phase 2a, 2025 Publication [3] | |

Other Subtypes | CRs observed in ALCL, gamma-delta T-cell lymphoma, and adult T-cell

leukemia/lymphoma [2]. | Phase 2a, 2019 Report [2] |

Mechanism of Action and Experimental Protocol

Understanding cerdulatinib's mechanism and the trial design helps contextualize these results.

Mechanism of Action: Cerdulatinib is an oral, reversible dual inhibitor of two key kinase families:
Spleen Tyrosine Kinase (SYK) and Janus Kinase (JAK) [4] [5] [6]. In many T-cell lymphomas, the

SYK and JAK/STAT signaling pathways are critically involved in cancer cell growth and survival [4]
[1]. By simultaneously blocking both pathways, cerdulatinib disrupts multiple survival signals for the

malignant T-cells [4]. The diagram below illustrates this dual inhibition.
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Key Experimental Protocol: The data comes from an open-label Phase 2a study (NCT01994382)
[3] [2] [4].

Patient Population: Adults (≥18 years) with relapsed/refractory PTCL after at least one prior

systemic therapy. Many patients were heavily pre-treated, with a median of 2-3 prior regimens
[2] [4].

Dosing: Patients received 30 mg of oral cerdulatinib twice daily in 28-day cycles until
disease progression or unacceptable toxicity [3] [2].

Endpoints: The primary endpoint was overall response rate (ORR), assessed using
standardized criteria (Lugano classification) [4]. Secondary endpoints included duration of

response, safety, and overall survival [7].

Efficacy and Safety Profile

Subtype-Specific Efficacy: The data consistently shows that patients with the AITL/TFH subtype
derive the greatest benefit, with higher complete and overall response rates compared to other

subtypes like PTCL-NOS [3] [1]. This suggests that the SYK/JAK pathway is a key driver in this
particular biology.
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Safety and Tolerability: Cerdulatinib had a manageable safety profile. The most common grade ≥3

treatment-emergent adverse events were asymptomatic elevations in amylase (23.1%) and lipase
(18.5%), and anemia (20.0%) [3]. These lab abnormalities were often reversible with dose

modification and were not typically associated with clinical pancreatitis [2]. Other noted adverse
events included neutropenia, diarrhea, and fatigue [4].

Conclusion for Researchers

In summary, for researchers and drug development professionals:

Cerdulatinib demonstrates a meaningful complete response rate in R/R PTCL, with pronounced
activity in the AITL/TFH subtype.

Its novel dual SYK/JAK inhibition mechanism offers a targeted approach for lymphomas
dependent on these pathways.

The safety profile is considered acceptable, with manageable laboratory abnormalities, making it a
potential candidate for future combination therapies [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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